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Compound of Interest

Compound Name: Lead(ll) thiocyanate

Cat. No.: B147959

Welcome to the technical support center for researchers, scientists, and drug development
professionals working with lead(ll) thiocyanate (Pb(SCN)2) and solvent annealing in
experimental settings. This resource provides troubleshooting guidance and frequently asked
questions (FAQs) to address specific issues you may encounter during your experiments,
particularly in the fabrication of perovskite solar cells.

Troubleshooting Guides

This section provides solutions to common problems that may arise during the experimental
process.
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Problem / Observation

Potential Cause

Recommended Solution

Poor film morphology

(pinholes, low coverage)

Rapid crystallization of the

perovskite layer.

The introduction of a small
amount of Pb(SCN)z can slow
down the crystallization rate,
leading to improved film
morphology with fewer
pinholes.[1]

Formation of excess lead

iodide (Pblz) nanorods

High concentration of
Pb(SCN)z additive (e.g., >1.5
mol%).[2][3]

Reduce the concentration of
Pb(SCN)2 to an optimal level
(e.g., 1.0 mol%). The
synergistic use of solvent
annealing can help avoid the
formation of excessive Pblz at

this concentration.[2][3]

Low power conversion
efficiency (PCE) despite large

grain size

Formation of large Pblz
nanorods at high Pb(SCN)2
concentrations (e.g., 2.0 mol%)
can deteriorate device

performance.[3]

Optimize the Pb(SCN)2
concentration. A concentration
of 1.0 mol% combined with
solvent annealing has been
shown to produce large grains
without excessive Pblz and
lead to higher PCE.[2][3]

Small perovskite grain size

Lack of or suboptimal

annealing process.

Employing a combination of
Pb(SCN)2 additive and solvent
annealing can significantly
increase the average grain
size of the perovskite thin
films.[2][3][4][5][6][7][8][°]

Significant I-V hysteresis in

solar cell measurements

Grain boundary defects and

charge traps.

The use of Pb(SCN)z as an
additive can increase grain
size and passivate grain

boundaries, which helps in

reducing hysteresis.[10][11]

Stoichiometric changes in the

perovskite film after solvent

Solvent vapor annealing is not

a chemically benign process

Incorporate excess organic

halides in the precursor
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annealing and can lead to changes inthe  solution to mitigate the
film's stoichiometry.[12] deleterious effects of solvent
vapor annealing on device
stability.[12]

For solvent-annealed devices,

Degradation of the perovskite starting with a Pblz-excess

) N material, which can be composition can lead to lower
Poor device stability ) o - ) )
influenced by the initial stability. Using excess organic
stoichiometry. halides can improve stability.
[12]

Frequently Asked Questions (FAQS)

Here are some frequently asked questions regarding the use of lead(ll) thiocyanate and
solvent annealing.

General Questions

Q1: What are the primary synergistic effects of using both lead(ll) thiocyanate and solvent
annealing?

The combination of Pb(SCN)2 additive and solvent annealing has been shown to significantly
increase the grain size of wide-bandgap perovskite thin films while avoiding the formation of
excessive lead iodide (Pblz), which can be an issue when using the Pb(SCN)2z additive alone.
2131415161 71[8][9] This leads to a notable improvement in the mean carrier lifetime and
overall power conversion efficiency of perovskite solar cells.[2][3][4][5][6][71[8][9]

Q2: How does lead(ll) thiocyanate influence the perovskite film?

Lead(ll) thiocyanate acts as an additive that can effectively control the morphology of the
perovskite film. It promotes the enlargement of perovskite crystal grains from the nanometer to
the micrometer scale.[13] This increase in grain size enhances the carrier lifetime, which
contributes to improved device performance.[13]

Q3: What is the role of solvent annealing in this process?
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Solvent annealing is a post-processing technique that uses solvent vapor to promote the
recrystallization and growth of perovskite grains, leading to larger average grain sizes and
enhanced device performance.[12] When used in conjunction with Pb(SCN)z, it helps to
achieve large grains while mitigating the formation of unwanted byproducts like excess Pblz.[2]

[3]

Experimental and Technical Questions

Q4: What is the optimal concentration of lead(ll) thiocyanate to use?

Research suggests that a concentration of 1.0 mol% Pb(SCN): additive, when combined with
solvent annealing, provides the best results for wide-bandgap FAo0.sCso.2Pb(lo.7Bro.3)s3
perovskite solar cells.[2][3] Concentrations exceeding 1.5 mol% may lead to the formation of
excessive Pblz, which can be detrimental to device performance.[2][3]

Q5: Can | use lead(ll) thiocyanate with other types of perovskites?

Yes, Pb(SCN)z has been used as an additive in other perovskite systems, including tin-based
perovskites (MASnIs), to improve film morphology and device performance.[1][14] It has also
been shown to improve the crystalline quality of Cso.1FA0.9Pbl1.4Bri.e perovskites.[15]

Q6: Does the SCN~ ion get incorporated into the final perovskite film?

Some studies suggest that no significant SCN~ ion incorporation occurs in the final perovskite
film. It is hypothesized that during film formation, CHsNHs* cations and SCN~ anions react and
form volatile byproducts.[16]

Q7: What are the safety precautions for handling lead(ll) thiocyanate?

Lead(ll) thiocyanate is a toxic compound and can cause lead poisoning if ingested.[17] It is a
white crystalline solid that can turn yellow upon exposure to light.[17] It is important to handle it
with appropriate personal protective equipment in a well-ventilated area. It can also react
adversely with many substances, so consult the safety data sheet (SDS) for detailed handling
and storage instructions.[17]

Data Presentation
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Impact of Pb(SCN)2 and Solvent Annealing on
Perovskite Solar Cell Parameters

The following table summarizes the quantitative improvements observed in wide-bandgap

perovskite solar cells (FAo.sCso.2Pb(lo.7Bro.3)3) with the synergistic use of 1.0 mol% Pb(SCN)2

and solvent annealing (SA).

Parameter

Control (No Additive,
No SA)

1.0 mol% Pb(SCN)2
+ SA

Improvement

Average Grain Size

66 = 24 nm[2][4][6][8]
(]

1036 + 111 nm[2][4][6]
[81[°]

~15.7x increase

Mean Carrier Lifetime

330 ns[2][4][6](8][°]

> 1000 ns[2][4][6][8][°]

> 3-fold increase

Average Power
Conversion Efficiency
(PCE) - Reverse Scan

13.44 + 0.48%][2][4][6]

17.68 + 0.36%][2][4][6]

~31.5% increase

Average Power
Conversion Efficiency
(PCE) - Forward Scan

11.75 + 0.34%[2][4][6]

15.58 + 0.55%[2][4][6]

~32.6% increase

Average Open-Circuit
Voltage (Voc) -

Reverse Scan

1.15 V (calculated

from deficit)

1.23 V[2]

Increase of 80 mV[4]

[6]

Stabilized Power
Conversion Efficiency

(Best Performing Cell)

Not Reported

17.18%[2][4][6]

Experimental Protocols
Detailed Methodology for Perovskite Film Fabrication
with Pb(SCN)z and Solvent Annealing

This protocol is based on the successful fabrication of high-efficiency wide-bandgap perovskite

solar cells.
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1. Precursor Solution Preparation:
e Prepare the perovskite precursor solution for FAo.sCso.2Pb(lo.7Bro.3)s.

o Add lead(ll) thiocyanate (Pb(SCN)2) to the precursor solution at the desired concentration
(e.g., 1.0 mol%).

2. Film Deposition:

» Deposit the perovskite precursor solution onto the substrate (e.g., glass/FTO/ALD-SnO2)
using a spin-coating process.

3. Solvent Annealing:
» Place the as-deposited perovskite thin film in an annealing chamber.

« Introduce a controlled amount of solvent vapor, for example, by placing a small volume (e.g.,
10 pL) of dimethylformamide (DMF) in a glass Petri dish that covers the film.[2]

» Anneal the film at a specific temperature profile. A two-step annealing process can be
effective:

o First, anneal at a lower temperature (e.g., 65 °C for 2 minutes).[2]

o Then, increase the temperature for a second annealing step (e.g., 100 °C for 5 minutes).

[2]
e The entire annealing process should be conducted in the presence of the solvent vapor.
4. Post-Annealing and Device Completion:
o After annealing, allow the film to cool down.

e Proceed with the deposition of subsequent layers of the solar cell device (e.g., hole transport
layer, metal electrode).

Visualizations
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Experimental Workflow for Perovskite Film Fabrication

Precursor Preparation

Solvent

Film Deposition Solvent Annealing Final Film
: - —_—

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key stages of perovskite film fabrication.

Logical Relationship between Process Parameters and
Film Properties
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Solvent Annealing
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Caption: The interplay between process inputs and resulting film and device characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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